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A Note on Thallium-200 vs. Thallium-201: Initial searches for "Thallium-200" in the context of

cardiac perfusion studies yielded limited results. The widely utilized and documented

radioisotope for this application is Thallium-201 (201Tl). Therefore, these application notes and

protocols will focus on the extensive preclinical and clinical data available for 201Tl.

Introduction to Thallium-201 in Cardiac Perfusion
Imaging
Thallium-201 is a radioactive isotope of thallium that has been a cornerstone in nuclear

cardiology for the assessment of myocardial perfusion.[1][2] As a potassium analog, its uptake

and distribution in the myocardium are directly related to regional blood flow and the integrity of

the myocyte cell membrane.[3][4] In preclinical research, 201Tl plays a crucial role in studying

cardiac physiology and pathology in various animal models, particularly rodents.

The primary imaging modality for 201Tl is Single Photon Emission Computed Tomography

(SPECT), which provides a three-dimensional representation of radiotracer distribution.[5]

Preclinical SPECT systems offer high resolution, enabling detailed visualization of the small

hearts of rodents.[5]

Mechanism of Myocardial Uptake
The uptake of Thallium-201 by cardiomyocytes is an active process primarily mediated by the

Na+/K+-ATPase pump located on the cell membrane.[3][6] This pump actively transports
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potassium ions (K+) into the cell and sodium ions (Na+) out of the cell, maintaining the

electrochemical gradient necessary for cellular function. Due to its similar ionic radius and

charge to potassium, Tl+ is recognized and transported by the Na+/K+-ATPase pump into the

cardiomyocyte.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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